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preventing decomposition of 5-oxohexanal

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 5-Oxohexanal

CAS No.: 505-03-3

Cat. No.: S9039897

Chemical Profile of 5-Oxohexanal

The table below summarizes the key identifiers and physicochemical properties of 5-oxehexanal as found in

chemical databases.

Property Description

Common Name 5-Oxohexanal [1] [2]

CAS Number 505-03-3 [1] [2]

Molecular Formula CgH1002 [1] [2]

Average Molecular Weight 114.14 g/mol [1] [2]

SMILES CC(=0)CCCC=012]

IUPAC Name 5-oxohexanal [2]

Synonyms 1,5-Hexanedione; g-Acetylbutyraldehyde [1] [3]
Compound Class Medium-chain aldehyde [2]
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Stabilization Strategies for Aldehydes

The following troubleshooting guide outlines common decomposition pathways for aldehydes like 5-

oxohexanal and proposes potential mitigation strategies based on general chemical principles.

Problem & Signs Underlying Cause Potential Preventive Measures
Oxidation to Carboxylic Acid: Exposure to Use under inert atmosphere (N,, Argon);
Presence of 5-oxohexanoic acid. atmospheric oxygen. add antioxidants (e.g., BHT) [4].
Unwanted Aldol Addition: Base-catalyzed Maintain slightly acidic conditions; avoid
Formation of dimers/oligomers; reaction between strong bases; use controlled, low

low yield. carbonyl groups. temperature [5].

General Instability: Sample Combined factors of Store at low temperatures (-20°C or
degradation over time. heat, light, and air. below); protect from light with amber

glass; use high-purity, fresh solvents.

The relationships between these decomposition pathways and stabilization strategies are illustrated in the

workflow below.
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Analytical Monitoring Protocol

To effectively monitor the stability of 5-oxohexanal in your experiments, the following analytical methods

are recommended:

¢ Gas Chromatography-Mass Spectrometry (GC-MS): This is a suitable method for tracking the
concentration of 5-oxohexanal and identifying its decomposition products. The predicted Kovats
Retention Index for 5-oxohexanal can serve as a reference point:
o Standard non-polar column: 902.9 [2]
o Semi-standard non-polar column: 961.2 [2]
¢ Liquid Chromatography-Mass Spectrometry (LC-MS): For a more detailed analysis, you can use
the predicted Collision Cross Section (CCS) values as a reference when using LC-MS systems:
o Predicted CCS ([M+H]"): 124.565 A2 (DarkChem); 126.05 A2 (DeepCCS) [2]

o Predicted CCS ([M-H]): 120.674 A2 (DarkChem); 123.903 A2 (DeepCCS) [2]

Key Recommendations Summary

To summarize the key actions for working with 5-oxohexanal:

e Control the Environment: Use an inert atmosphere and maintain a cool, acidic environment to
prevent oxidation and aldol reactions [4] [5].

¢ Monitor System Purity: Employ GC-MS or LC-MS, using the provided reference data, to establish a
baseline for pure 5-oxohexanal and check for decomposition products regularly [2].

¢ Prioritize Cold Storage: For both short-term and long-term storage, keep the compound at low
temperatures (e.g., -20°C to -80°C) in amber vials to minimize all forms of degradation [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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